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Compound of Interest

Compound Name: RAD51-IN-9

CAS No.: 5359-65-9

Cat. No.: B5535707

Get Quote

A comprehensive analysis of the available scientific literature reveals no specific molecule or

compound designated as "RAD51-IN-9." Extensive searches for this term across scientific

databases and research publications did not yield any information regarding its biochemical

properties, cellular functions, or any associated experimental data.

This suggests that "RAD51-IN-9" may be a very recently developed compound not yet

described in publicly accessible literature, a proprietary internal designation not intended for

public disclosure, or a potential misnomer.

Given the absence of any data on a specific molecule named RAD51-IN-9, this guide will

instead provide a comprehensive overview of the well-established biochemical and cellular

functions of its target, the RAD51 protein, a key player in DNA repair. This will be followed by a

general discussion of the strategies and known classes of RAD51 inhibitors, which is the likely

category for a hypothetical "RAD51-IN-9".

The Central Role of RAD51 in Homologous
Recombination
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RAD51 is a highly conserved protein in eukaryotes that plays a critical role in the repair of DNA

double-strand breaks (DSBs) through a process called homologous recombination (HR).[1][2]

[3][4] DSBs are among the most cytotoxic forms of DNA damage and, if left unrepaired or

repaired incorrectly, can lead to genomic instability, a hallmark of cancer.[2][5]

The primary function of RAD51 is to catalyze the DNA strand exchange reaction, a central step

in HR.[1][2][6] This process involves the invasion of a damaged single-stranded DNA (ssDNA)

end into a homologous duplex DNA template, which is then used to accurately restore the

missing genetic information.

Biochemical Functions of RAD51:
Nucleoprotein Filament Formation: RAD51 monomers polymerize onto ssDNA overhangs at

the site of a DSB to form a right-handed helical nucleoprotein filament, also known as the

presynaptic filament.[1][7][8] This is an ATP-dependent process.[3][7]

Homology Search: The RAD51-ssDNA filament is the active species that performs a search

for a homologous DNA sequence within the genome.[8]

Strand Invasion and D-loop Formation: Upon finding a homologous sequence, the filament

invades the duplex DNA, displacing one of the strands to form a displacement loop (D-loop).

[8]

ATP Hydrolysis: RAD51 possesses ssDNA-dependent ATPase activity. ATP binding is

required for the formation of an active filament, while ATP hydrolysis is thought to be

important for filament disassembly and turnover.[7]

Cellular Functions of RAD51:
DNA Double-Strand Break Repair: The primary and most well-understood function of RAD51

is the high-fidelity repair of DSBs via homologous recombination.[2][3][4]

Replication Fork Protection and Restart: RAD51 is also crucial for the stability and restart of

stalled or collapsed DNA replication forks, preventing their degradation by nucleases.[2][9]

Meiosis: During meiosis, RAD51 and its meiotic-specific paralog, DMC1, are essential for the

recombination between homologous chromosomes, which is necessary for proper
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chromosome segregation and the generation of genetic diversity.[3]

Tumor Suppression and Progression: While essential for genomic stability, the role of RAD51

in cancer is complex. On one hand, defects in RAD51-mediated HR can lead to cancer

predisposition. On the other hand, cancer cells often overexpress RAD51, which can

contribute to resistance to chemotherapy and radiation by enhancing DNA repair.[2][5][6]

The Mechanism of RAD51-Mediated Homologous
Recombination
The process of RAD51-mediated homologous recombination is a multi-step, tightly regulated

pathway.
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Caption: The core steps of RAD51-mediated homologous recombination.

General Strategies for RAD51 Inhibition
As RAD51 is often overexpressed in cancer cells and contributes to therapeutic resistance, it is

an attractive target for anticancer drug development.[5] A hypothetical "RAD51-IN-9" would fall

into the category of a RAD51 inhibitor. The general strategies for inhibiting RAD51 function

include:

Inhibition of RAD51's ATPase Activity: Preventing ATP binding or hydrolysis would disrupt the

formation and dynamics of the active RAD51 filament.

Disruption of RAD51 Oligomerization: Preventing RAD51 monomers from assembling into a

filament on ssDNA.
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Inhibition of RAD51-DNA Interaction: Blocking the binding of RAD51 to ssDNA.

Interference with RAD51's Interaction with Accessory Proteins: Disrupting the interaction of

RAD51 with key partners like BRCA2, which is essential for its loading onto ssDNA.[1]

Known Classes of RAD51 Inhibitors and Their
Effects
While no data exists for "RAD51-IN-9", several small molecule inhibitors of RAD51 have been

identified.

Inhibitor Class
Putative Mechanism of
Action

Reported Cellular Effects

B02 Analogues
Disrupt RAD51-ssDNA filament

formation.

Inhibit RAD51 foci formation in

response to DNA damage;

sensitize cancer cells to

chemotherapy.[1]

RI-1 and Analogues
Covalently bind to RAD51,

preventing its oligomerization.

Induce synthetic lethality in

HR-deficient cells; sensitize

cells to PARP inhibitors.

DBP Analogues
Inhibit RAD51's DNA-

dependent ATPase activity.

Reduce HR efficiency and

sensitize cells to DNA

damaging agents.

Potential Experimental Protocols to Characterize a
Novel RAD51 Inhibitor
Should "RAD51-IN-9" become available, a series of biochemical and cellular assays would be

required to elucidate its mechanism of action and biological effects.

Biochemical Assays
RAD51-DNA Binding Assay (Electrophoretic Mobility Shift Assay - EMSA):
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Objective: To determine if the inhibitor prevents the binding of purified RAD51 protein to

ssDNA or dsDNA.

Methodology: Recombinant human RAD51 protein is incubated with a radiolabeled or

fluorescently labeled DNA substrate (e.g., a 60-mer ssDNA oligonucleotide) in the

presence of varying concentrations of the inhibitor. The reaction mixtures are then

resolved on a polyacrylamide or agarose gel. A reduction in the shifted band

corresponding to the RAD51-DNA complex would indicate inhibition.

ATPase Activity Assay:

Objective: To measure the effect of the inhibitor on the ssDNA-dependent ATP hydrolysis

by RAD51.

Methodology: The assay measures the amount of inorganic phosphate (Pi) released from

ATP. Purified RAD51 is incubated with ssDNA and ATP in the presence of the inhibitor.

The amount of released Pi can be quantified using a malachite green-based colorimetric

assay.

DNA Strand Exchange Assay:

Objective: To directly measure the inhibition of RAD51's core recombinase activity.

Methodology: This assay typically uses a circular ssDNA (e.g., from bacteriophage φX174)

and a homologous linear dsDNA. The formation of a nicked circular dsDNA product, which

represents the completed strand exchange, is monitored by agarose gel electrophoresis

and staining with a DNA-intercalating dye.[10]
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Caption: Workflow for an in vitro DNA strand exchange assay.

Cellular Assays
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RAD51 Foci Formation Assay (Immunofluorescence):

Objective: To assess whether the inhibitor disrupts the formation of RAD51 nuclear foci,

which are indicative of active DNA repair.

Methodology: Cells are treated with a DNA damaging agent (e.g., mitomycin C or ionizing

radiation) in the presence or absence of the inhibitor. Cells are then fixed, permeabilized,

and stained with an antibody against RAD51. The formation of distinct nuclear foci is

visualized and quantified by fluorescence microscopy. A reduction in the number or

intensity of RAD51 foci would indicate inhibition of the HR pathway in a cellular context.[1]

Homologous Recombination Reporter Assay:

Objective: To quantify the efficiency of HR in living cells.

Methodology: A cell line containing an integrated HR reporter substrate (e.g., DR-GFP) is

used. This substrate consists of two differentially mutated GFP genes. A DSB is introduced

into one of the GFP genes by a site-specific nuclease (e.g., I-SceI). Repair of this break by

HR using the second GFP gene as a template results in a functional GFP protein, which

can be quantified by flow cytometry. A decrease in the percentage of GFP-positive cells in

the presence of the inhibitor indicates a reduction in HR efficiency.

Cell Viability and Sensitization Assays:

Objective: To determine the cytotoxic effects of the inhibitor alone and in combination with

DNA damaging agents or PARP inhibitors.

Methodology: Cancer cell lines (both proficient and deficient in other DNA repair pathways,

such as BRCA2-mutated cells) are treated with a range of concentrations of the inhibitor,

alone or in combination with a chemotherapeutic agent (e.g., cisplatin) or a PARP inhibitor

(e.g., olaparib). Cell viability is assessed after a defined period (e.g., 72 hours) using

assays such as MTT or CellTiter-Glo. A synergistic effect, where the combination

treatment is more effective than the sum of the individual treatments, would suggest that

the inhibitor is sensitizing the cells to the DNA damaging agent.

In conclusion, while there is no specific information available for "RAD51-IN-9," the

foundational knowledge of RAD51's biochemical and cellular functions provides a clear
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roadmap for the characterization of any novel inhibitor targeting this crucial DNA repair protein.

The experimental protocols outlined above represent the standard methodologies that would

be employed to determine the mechanism of action and potential therapeutic utility of such a

compound. Future research and publications will be necessary to ascertain if "RAD51-IN-9" is

a genuine molecule and to reveal its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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